Cas no 2381340-65-2 ((2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid
• CAS No: 2381340-65-2
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6447364
• PubChem ID: 18396128
• Update Time: 2025-06-10

(2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid
• EN300-1071596
• (2S,3R)-2-{benzyl[(tert-butoxy)carbonyl]amino}-3-hydroxybutanoic acid
• 2381340-65-2

• Inchi： 1S/C16H23NO5/c1-11(18)13(14(19)20)17(15(21)22-16(2,3)4)10-12-8-6-5-7-9-12/h5-9,11,13,18H,10H2,1-4H3,(H,19,20)/t11-,13+/m1/s1
• InChI Key： VZPYFXIOUSHRPD-YPMHNXCESA-N
• SMILES： O(C(N(CC1C=CC=CC=1)[C@H](C(=O)O)[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid

Comprehensive Overview of (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid (CAS No. 2381340-65-2)

The compound (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid (CAS No. 2381340-65-2) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable building block for the development of bioactive molecules. The benzyl and tert-butoxycarbonyl (Boc) protecting groups enhance its stability and reactivity, enabling precise control in multi-step synthetic pathways.

In recent years, the demand for chiral intermediates like (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid has surged due to their role in designing enantioselective drugs. Researchers are particularly interested in its potential for creating peptide-based therapeutics and small-molecule inhibitors. The compound's 3-hydroxybutanoic acid moiety is also relevant to studies on metabolic pathways, linking it to trending topics such as ketone body metabolism and anti-inflammatory agents.

The synthesis of CAS No. 2381340-65-2 involves sophisticated techniques like asymmetric catalysis and green chemistry principles, aligning with the industry's shift toward sustainable practices. Analytical methods such as HPLC and NMR spectroscopy are critical for verifying its purity and stereochemical integrity. These aspects resonate with frequently searched queries like "chiral compound synthesis" and "Boc-protected amino acids applications," highlighting its relevance in modern chemistry.

Beyond pharmaceuticals, (2S,3R)-2-{benzyl(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid is explored in material science for designing biodegradable polymers. Its hydroxyl and carboxyl groups offer functionalization opportunities, making it a candidate for smart materials research. This versatility addresses growing interest in sustainable biomaterials and eco-friendly additives, topics frequently discussed in academic and industrial forums.

In summary, CAS No. 2381340-65-2 exemplifies the intersection of innovation and utility in organic chemistry. Its applications span drug discovery, metabolic studies, and advanced materials, catering to diverse scientific inquiries. By integrating keywords such as "chiral building blocks" and "Boc-protected amino acid derivatives," this overview aims to enhance visibility while providing a technically robust resource for researchers and industry professionals alike.